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Compound of Interest

Compound Name: 5-Ethoxymethyluridine

Cat. No.: B13905359 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Ethynyluridine (5-EU) is a powerful cell-permeable nucleoside analog widely utilized in life

sciences research for the metabolic labeling of newly synthesized RNA. Its alkyne group allows

for highly specific visualization and isolation of nascent transcripts through a copper(I)-

catalyzed azide-alkyne cycloaddition (CuAAC) "click" reaction. While an invaluable tool, the

safe and effective use of 5-Ethynyluridine necessitates a thorough understanding of its

potential hazards, proper handling procedures, and biological effects. This guide provides an

in-depth overview of the safety considerations, handling protocols, and cellular implications

associated with 5-Ethynyluridine, intended to inform researchers, scientists, and drug

development professionals.

Chemical and Physical Properties
5-Ethynyluridine is a white to off-white solid. A summary of its key chemical and physical

properties is presented below.
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Property Value

Chemical Formula C₁₁H₁₂N₂O₆

Molecular Weight 268.22 g/mol

CAS Number 69075-42-9

Appearance White to off-white solid[1]

Solubility Soluble in DMSO, water, and PBS.[2][3][4]

Storage Temperature
Powder: -20°C for up to 3 years. In solvent:

-80°C for up to 6 months, -20°C for 1 month.[5]

Hazard Identification and Toxicology
While comprehensive quantitative toxicity data such as an LD50 for 5-Ethynyluridine is not

readily available in the reviewed literature, information from Safety Data Sheets (SDS) and

research publications indicates potential hazards that require careful management. The related

compound, 5-Ethynyl-2'-deoxyuridine (EdU), has been classified with specific health hazards,

which should be considered as potential risks for 5-EU due to their structural similarity.

Summary of Potential Hazards:

Acute Toxicity: May be harmful if swallowed.

Eye Irritation: May cause eye irritation.

Genotoxicity and Mutagenicity: The analog EdU is known to cause genetic defects and has

shown mutagenic properties in assays such as the HPRT mutation assay.[6] 5-EU, as a

nucleoside analog that gets incorporated into nucleic acids, should be handled as a potential

mutagen.

Reproductive Toxicity: EdU is suspected of damaging fertility or the unborn child. This

potential hazard should be considered for 5-EU.

Cellular Toxicity: Studies have shown that elevated concentrations or prolonged exposure to

5-EU can be toxic to cells, leading to reduced cell proliferation and, in some cases, cell
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death.[7][8] For instance, direct injection of 75 mM 5-EU into the cerebellum of mice induced

Purkinje cell degeneration after nine days.[9]

Biological System Perturbation: 5-EU can perturb nuclear RNA metabolism, leading to

changes in gene expression, alterations in RNA splicing, and the nuclear accumulation of

RNA binding proteins.[7][9]

Endpoint Organism/Cell Line
Concentration/Dos
e

Observed Effect

Cytotoxicity Vero cells > 300 µg/mL (CC50)
Decrease in cell

viability after 3 days.

Neurotoxicity Mouse (in vivo)
75 mM (intracerebellar

injection)

Purkinje cell

degeneration after 9

days.[9]

Anti-proliferative HEK293T cells up to 1 mM
Inhibition of cell

proliferation.[7]

Anti-proliferative A549 cells up to 500 µM

Decrease in cell

counts after 48 hours.

[7]

Genotoxicity (for

analog EdU)
CHO cells 1 µM

Increased HPRT

mutation frequency.[6]

Genotoxicity (for

analog EdU)
CHO cells 10 µM

Increased sister

chromatid exchange.

[6]

Safety and Handling Protocols
Adherence to strict safety protocols is paramount when working with 5-Ethynyluridine. The

following guidelines are based on information from safety data sheets and general laboratory

safety practices for handling nucleoside analogs.

Personal Protective Equipment (PPE)
Eye Protection: Wear tightly fitting safety goggles or a face shield.
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Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile gloves). Inspect

gloves for any damage before use and dispose of them properly after handling.

Body Protection: A laboratory coat is mandatory. For procedures with a higher risk of

exposure, consider additional protective clothing.

Respiratory Protection: If working with the powder and there is a risk of dust formation, use a

NIOSH-approved respirator.

Engineering Controls
Work in a well-ventilated area.

For procedures involving the handling of the solid compound or preparation of stock

solutions, it is highly recommended to work in a chemical fume hood to minimize inhalation

exposure.

Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust.

Wash hands thoroughly after handling.

Keep away from food, drink, and animal feed.

Storage:

Store in a tightly sealed container in a dry and well-ventilated place.

Recommended storage for the solid is at -20°C.

Protect from heat and keep away from strong oxidizing agents.

First-Aid Measures
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If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. Seek medical attention if irritation develops.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.

Spills and Disposal
Spills:

For small spills of the solid, carefully sweep up the material, avoiding dust generation, and

place it in a suitable, closed container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations. Do not allow the

product to enter drains.

Experimental Protocols and Considerations
5-Ethynyluridine is primarily used for labeling nascent RNA. Below is a generalized protocol for

its use in cell culture, with an emphasis on safety at each step.

Preparation of 5-EU Stock Solution
Safety Note: This step should be performed in a chemical fume hood, wearing full PPE.

Calculate the required amount of 5-Ethynyluridine powder.

Weigh the powder in a tared, sterile microcentrifuge tube.
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Add the appropriate volume of sterile DMSO or PBS to achieve the desired stock

concentration (e.g., 100 mM).

Vortex until the solid is completely dissolved. Gentle heating may be required for dissolution

in aqueous buffers.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C.

Labeling of Nascent RNA in Cell Culture
Safety Note: Handle all cell culture work in a certified biological safety cabinet.

Culture cells to the desired confluency.

Thaw an aliquot of the 5-EU stock solution.

Dilute the 5-EU stock solution in pre-warmed complete cell culture medium to the final

working concentration. Typical working concentrations range from 0.1 mM to 1 mM, but

should be optimized for the specific cell type and experimental goals to minimize toxicity.

Remove the existing medium from the cells and replace it with the 5-EU-containing medium.

Incubate the cells for the desired labeling period (e.g., 1 to 24 hours). Incubation time should

be minimized to reduce potential cytotoxic effects.

After incubation, wash the cells with fresh medium or PBS to remove unincorporated 5-EU.

The cells are now ready for downstream applications, such as fixation and click chemistry-

based detection.

Biological Pathways and Mechanisms
Understanding the metabolic pathway and cellular effects of 5-Ethynyluridine is crucial for

interpreting experimental results and appreciating its potential off-target effects.
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Metabolic Incorporation into RNA
5-Ethynyluridine is cell-permeable and enters the cell, where it is processed by the nucleotide

salvage pathway. It is successively phosphorylated by cellular kinases to 5-ethynyluridine

monophosphate (EUMP), diphosphate (EUDP), and finally triphosphate (EUTP). EUTP is then

recognized as a substrate by RNA polymerases (I, II, and III) and incorporated into newly

transcribed RNA in place of uridine.[10]

5-Ethynyluridine (5-EU) 5-Ethynyluridine
Monophosphate (EUMP)

 Kinase 5-Ethynyluridine
Diphosphate (EUDP)

 Kinase 5-Ethynyluridine
Triphosphate (EUTP)

 Kinase RNA Polymerases
(I, II, III)

Nascent RNA
(EU-labeled)

 Incorporation 

Click to download full resolution via product page

Caption: Metabolic pathway of 5-Ethynyluridine incorporation into nascent RNA.

Experimental Workflow for Nascent RNA Detection
The detection of EU-labeled RNA is typically achieved through a "click" reaction, where the

ethynyl group on the incorporated 5-EU reacts with an azide-containing fluorescent dye or

biotin molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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